4-(1,3-benzodioxol-5-ylmethylene)-2-(ethylthio)-1,3-thiazol-5(4H)-one

• IUPAC Name: (4Z)-4-(1,3-benzodioxol-5-ylmethylidene)-2-ethylsulfanyl-1,3-thiazol-5-one
• InChI: InChI=1S/C13H11NO3S2/c1-2-18-13-14-9(12(15)19-13)5-8-3-4-10-11(6-8)17-7-16-10/h3-6H,2,7H2,1H3/b9-5-
• InChI Key: YEXMVQCKWPWRLK-UITAMQMPSA-N
• Canonical SMILES: CCSC1=NC(=CC2=CC3=C(C=C2)OCO3)C(=O)S1
• Isomeric SMILES: CCSC1=N/C(=C\C2=CC3=C(C=C2)OCO3)/C(=O)S1
• Molecular Formula: C13H11NO3S2
• Molecular Weight: 293.4 g/mol

Description

4-(1,3-benzodioxol-5-ylmethylene)-2-(ethylthio)-1,3-thiazol-5(4H)-one, also known as BZML, is a compound that has gained attention in scientific research due to its potential as an anticancer agent. BZML is a thiazole derivative that has shown promising results in inhibiting the growth of cancer cells.

Mechanism of Action

The mechanism of action of 4-(1,3-benzodioxol-5-ylmethylene)-2-(ethylthio)-1,3-thiazol-5(4H)-one is not fully understood, but it is believed to involve the inhibition of certain enzymes involved in cell growth and proliferation. 4-(1,3-benzodioxol-5-ylmethylene)-2-(ethylthio)-1,3-thiazol-5(4H)-one has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication, and to induce cell cycle arrest in cancer cells.
Biochemical and Physiological Effects:
4-(1,3-benzodioxol-5-ylmethylene)-2-(ethylthio)-1,3-thiazol-5(4H)-one has been shown to have low toxicity in vitro and in vivo, making it a promising candidate for further research. 4-(1,3-benzodioxol-5-ylmethylene)-2-(ethylthio)-1,3-thiazol-5(4H)-one has also been shown to have anti-inflammatory effects, which may contribute to its potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One advantage of 4-(1,3-benzodioxol-5-ylmethylene)-2-(ethylthio)-1,3-thiazol-5(4H)-one is its low toxicity, which makes it a safer compound to work with in lab experiments. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for research on 4-(1,3-benzodioxol-5-ylmethylene)-2-(ethylthio)-1,3-thiazol-5(4H)-one. One area of interest is the development of 4-(1,3-benzodioxol-5-ylmethylene)-2-(ethylthio)-1,3-thiazol-5(4H)-one analogues with improved anticancer activity. Another potential direction is the study of 4-(1,3-benzodioxol-5-ylmethylene)-2-(ethylthio)-1,3-thiazol-5(4H)-one in combination with other anticancer agents to enhance its effectiveness. Additionally, more research is needed to understand the mechanism of action of 4-(1,3-benzodioxol-5-ylmethylene)-2-(ethylthio)-1,3-thiazol-5(4H)-one and its potential side effects in vivo.

Synthesis Methods

4-(1,3-benzodioxol-5-ylmethylene)-2-(ethylthio)-1,3-thiazol-5(4H)-one can be synthesized through a multistep process involving the reaction of 2-mercaptothiazole with 2,3-dihydro-1,4-benzodioxin-6-carboxaldehyde. The resulting compound is then treated with ethyl iodide to yield 4-(1,3-benzodioxol-5-ylmethylene)-2-(ethylthio)-1,3-thiazol-5(4H)-one.

Scientific Research Applications

4-(1,3-benzodioxol-5-ylmethylene)-2-(ethylthio)-1,3-thiazol-5(4H)-one has been studied for its potential use as an anticancer agent. In vitro studies have shown that 4-(1,3-benzodioxol-5-ylmethylene)-2-(ethylthio)-1,3-thiazol-5(4H)-one inhibits the growth of various cancer cell lines, including breast, liver, and lung cancer cells. 4-(1,3-benzodioxol-5-ylmethylene)-2-(ethylthio)-1,3-thiazol-5(4H)-one has also been shown to induce apoptosis, or programmed cell death, in cancer cells.